N-(1-isopropyl-3-methyl-1H-pyrazol-5-yl)-1-tosylpiperidine-3-carboxamide

• IUPAC Name: 1-(4-methylphenyl)sulfonyl-N-(5-methyl-2-propan-2-ylpyrazol-3-yl)piperidine-3-carboxamide
• InChI: InChI=1S/C20H28N4O3S/c1-14(2)24-19(12-16(4)22-24)21-20(25)17-6-5-11-23(13-17)28(26,27)18-9-7-15(3)8-10-18/h7-10,12,14,17H,5-6,11,13H2,1-4H3,(H,21,25)
• InChI Key: HIRJMKPMSFSOAV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCCC(C2)C(=O)NC3=CC(=NN3C(C)C)C
• Molecular Formula: C20H28N4O3S
• Molecular Weight: 404.5 g/mol

Description

N-(1-isopropyl-3-methyl-1H-pyrazol-5-yl)-1-tosylpiperidine-3-carboxamide, commonly known as NITP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. The compound has been extensively studied for its mechanism of action, biochemical and physiological effects, and its advantages and limitations for laboratory experiments. In

Scientific Research Applications

Synthesis and Characterization

The synthesis and characterization of compounds related to N-(1-isopropyl-3-methyl-1H-pyrazol-5-yl)-1-tosylpiperidine-3-carboxamide focus on the development of novel chemical entities with potential biological activities. Studies often involve the design and synthesis of derivatives, exploring different synthetic pathways, and detailed analytical characterization to confirm the structure of the synthesized compounds. For example, research on the synthesis and differentiation of isomers of pyrazole-containing compounds provides insight into the chemical complexity and analytical challenges associated with these molecules. These efforts are crucial for identifying new compounds with specific biological activities and for the development of analytical methods for their identification and characterization (McLaughlin et al., 2016).

Biological Activities

The exploration of the biological activities of pyrazole derivatives, including those structurally similar to N-(1-isopropyl-3-methyl-1H-pyrazol-5-yl)-1-tosylpiperidine-3-carboxamide, is a significant area of research. These studies aim to discover and evaluate the therapeutic potential of these compounds across various biological targets. Investigations into the antimicrobial, anticancer, and enzyme inhibition properties of pyrazole derivatives have been reported. For instance, the development of selective inhibitors based on the pyrazole scaffold for specific enzymes involved in disease processes highlights the potential of these compounds in drug discovery and development (Zhang et al., 2014).

Analytical and Pharmacological Studies

Analytical and pharmacological studies are crucial for understanding the behavior of chemical compounds in biological systems. This includes investigations into the metabolism, pharmacokinetics, and stability of compounds under various conditions. Such studies are foundational for the development of potential therapeutic agents, as they provide essential information on how compounds are processed in the body and their stability under conditions simulating their intended use. Research on the in vitro metabolism of synthetic cannabinoids, which shares structural motifs with N-(1-isopropyl-3-methyl-1H-pyrazol-5-yl)-1-tosylpiperidine-3-carboxamide, exemplifies the importance of these studies in assessing the safety and efficacy of new chemical entities (Franz et al., 2017).